Cas no 89239-50-9 (1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-5-cyclopropyl-1,3-dimethyl-)

1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-5-cyclopropyl-1,3-dimethyl- structure
89239-50-9 structure
Product Name:1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-5-cyclopropyl-1,3-dimethyl-
CAS No:89239-50-9
MF:C10H11ClN4
MW:222.67414021492
CID:607324
PubChem ID:13338408
Update Time:2025-04-19

1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-5-cyclopropyl-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-5-cyclopropyl-1,3-dimethyl-
    • 7-chloro-5-cyclopropyl-1,3-dimethylpyrazolo[4,3-d]pyrimidine
    • 7-chloro-5-cyclopropyl-1,3-dimethyl-pyrazolo[4,3-d]pyrimidine
    • DTXSID00537361
    • 7-Chloro-5-cyclopropyl-1,3-dimethyl-1H-pyrazolo[4,3-d]pyrimidine
    • LHDTXDSGFSJVQF-UHFFFAOYSA-N
    • 89239-50-9
    • 1h-pyrazolo[4,3-d]pyrimidine,7-chloro-5-cyclopropyl-1,3-dimethyl-
    • SCHEMBL11063316
    • Inchi: 1S/C10H11ClN4/c1-5-7-8(15(2)14-5)9(11)13-10(12-7)6-3-4-6/h6H,3-4H2,1-2H3
    • InChI Key: LHDTXDSGFSJVQF-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C(C)=NN2C)N=C(C2CC2)N=1

Computed Properties

  • Exact Mass: 222.0672241g/mol
  • Monoisotopic Mass: 222.0672241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.6Ų

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